Cas no 131032-92-3 (2,4,7-Trinitroxanthen-9-one)

• Product name: 2,4,7-Trinitroxanthen-9-one
• CAS No: 131032-92-3
• MF: C₁₃H₅N₃O₈
• MW: 331.194
• CID: 2770093
• PubChem ID: 630320

2,4,7-Trinitroxanthen-9-one Chemical and Physical Properties

Names and Identifiers

• AKOS034451014
• GRKGPRVKUQAYIM-UHFFFAOYSA-N
• SCHEMBL11661116
• 131032-92-3
• 2,4,7-Trinitroxanthen-9-one
• 2,4,7-Trinitro-9H-xanthen-9-one #
• DTXSID30348104
• InChI=1/C13H5N3O8/c17-12-8-3-6(14(18)19)1-2-11(8)24-13-9(12)4-7(15(20)21)5-10(13)16(22)23/h1-5
• Z56759654

• Inchi： InChI=1S/C13H5N3O8/c17-12-8-3-6(14(18)19)1-2-11(8)24-13-9(12)4-7(15(20)21)5-10(13)16(22)23/h1-5H
• InChI Key： GRKGPRVKUQAYIM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 331.00766413Da
• Monoisotopic Mass: 331.00766413Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų
• XLogP3: 2.4